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Compound of Interest

Compound Name: GSK106

Cat. No.: B607752

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a detailed, step-by-step guide for the safe and compliant
disposal of GSK106, a compound used as an inactive control for selective PAD4 inhibitors.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle GSK106
in a well-ventilated area to avoid inhalation of any dust or aerosols.

Quantitative Safety Data

The following table summarizes the Hazardous Materials Identification System (HMIS) ratings
for GSK106, providing a quick reference for the primary hazards associated with this
compound.[1]
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Hazard HMIS Rating Description
Health 0 No significant risk to health.
B Will not burn under normal
Flammability 0 )
circumstances.
o Stable, even under fire
Reactivity 0

conditions.

Step-by-Step Disposal Protocol for GSK106

The disposal of GSK106 should be approached based on the quantity of the waste material.
For Small Quantities:

o Assessment: Identify if the quantity of GSK106 to be disposed of is small. While the Safety
Data Sheet (SDS) does not specify a precise amount, this generally refers to residual
amounts from experimental procedures.[1]

» Disposal: According to the supplier's SDS, smaller quantities of GSK106 can be disposed of
with household waste.[1] However, it is crucial to consult your institution's specific waste
disposal guidelines, as they may have stricter regulations.

o Packaging: Ensure the waste is securely contained to prevent any potential environmental
release.

For Larger Quantities and Uncleaned Packaging:

o Regulatory Compliance: Disposal must be conducted in accordance with all applicable
federal, state, and local environmental regulations.[1]

» Waste Characterization: Classify the GSK106 waste. Although not categorized as extremely
hazardous, it is designated as slightly hazardous for water.[1] Therefore, direct release into
the sewer system or environment is not recommended.

o Packaging: Place the GSK106 waste and any uncleaned packaging into a clearly labeled,
sealed container suitable for chemical waste.
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» Waste Collection: Arrange for the collection of the chemical waste by your institution's
environmental health and safety (EHS) department or a licensed chemical waste disposal
contractor.

Experimental Protocols Cited

The disposal recommendations provided are based on the Safety Data Sheet for GSK106
(hydrochloride) provided by Cayman Chemical.[1] No specific experimental protocols for the
disposal of GSK106 were cited in the provided search results beyond the general guidelines in
the SDS.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
GSK106.

Click to download full resolution via product page

Caption: Logical workflow for the disposal of GSK106 based on quantity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607752#gsk106-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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